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Compound of Interest

Compound Name: EM12-SO2F

Cat. No.: B13588860

This document provides essential safety, handling, and disposal procedures for EM12-SO2F
(CAS 2803819-61-4), a potent, covalent inhibitor of Cereblon (CRBN).[1] The information is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Chemical and Physical Properties

EM12-SO2F is a sulfonyl fluoride-based chemical probe used in targeted protein degradation
and chemical biology research.[2] Its covalent binding mechanism to a histidine residue in
CRBN allows it to block the recruitment of neosubstrates.[1]

Property Value Source
CAS Number 2803819-61-4 [1]
Molecular Formula C13H11FN20sS [1]
Molecular Weight 326.30 g/mol [11[3]
Solubility Soluble to 100 mM in DMSO [1]
Storage Store at -20°C [1]

Hazard Identification and Safety Precautions

While a specific, comprehensive Safety Data Sheet (SDS) detailing all toxicological properties
for EM12-SO2F is not publicly available, compounds of the sulfonyl fluoride class and similar
research chemicals warrant careful handling. Based on SDS information for analogous
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compounds, EM12-SO2F should be treated as a substance that may be harmful if swallowed,
cause skin irritation, and cause serious eye irritation.[4]

Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber).

o Skin and Body Protection: Wear a fully-buttoned laboratory coat.

Handling:

Work in a well-ventilated area, preferably within a certified laboratory chemical fume hood.

Avoid breathing dust, fumes, or vapors.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Step-by-Step Disposal Procedures

Disposal of EM12-SO2F and its containers must be conducted in accordance with all federal,
state, and local environmental regulations. As a research chemical, it must be disposed of as
hazardous waste. Do not dispose of it down the drain or in regular trash.

¢ Waste Identification and Collection:

o Solid Waste: Collect unused or expired EM12-SO2F powder in its original container or a
clearly labeled, sealed container designated for solid chemical waste.

o Liquid Waste (Solutions): Collect solutions of EM12-SO2F (e.g., in DMSO) in a
compatible, sealed, and clearly labeled container designated for halogenated organic
waste. Do not mix with incompatible waste streams.

o Contaminated Labware: Dispose of grossly contaminated items such as pipette tips,
tubes, or gloves as solid hazardous waste.
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e Labeling:

o Label the waste container clearly with "Hazardous Waste," the full chemical name "EM12-
SO2F," and any known hazard characteristics (e.g., "lrritant,” "Toxic").

e Storage:
o Store the sealed waste container in a designated, secure secondary containment area.
o Ensure the storage area is away from incompatible materials.

» Final Disposal:

o Arrange for pickup and disposal through your institution's Environmental Health & Safety
(EHS) office or a licensed professional waste disposal service.

Spill and Exposure Protocols
Spill Procedures:
e Small Spills (Powder):

Evacuate and restrict access to the area.

o

o

Wearing appropriate PPE, gently cover the spill with an absorbent material (e.qg.,
vermiculite, dry sand) to avoid raising dust.

o

Carefully sweep or scoop the material into a labeled hazardous waste container.

[¢]

Clean the spill area thoroughly with a suitable solvent (e.g., soap and water), collecting the

cleaning materials as hazardous waste.

o Large Spills: Evacuate the area immediately and contact your institution's EHS or safety

office.

First Aid Measures:
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o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o After Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. If irritation persists, seek medical attention.

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.

« If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of EM12-
SO2F waste.
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EM12-SO2F Disposal Workflow

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of EM12-SO2F.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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